Cas no 139339-85-8 (Phosphonic acid,(1,8-dioxo-1,8-octanediyl)bis- (9CI))

• Product Name: Phosphonic acid,(1,8-dioxo-1,8-octanediyl)bis- (9CI)
• CAS No: 139339-85-8
• MF: C₈H₁₆O₈P₂
• MW: 302.155364990234
• CID: 189947
• PubChem ID: 3035700
• Update Time: 2025-04-19

Phosphonic acid,(1,8-dioxo-1,8-octanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1,8-dioxo-1,8-octanediyl)bis- (9CI)
• (8-oxo-8-phosphonooctanoyl)phosphonic acid
• (1,8-Dioxo-1,8-octanediyl)bisphosphonic acid
• (1,8-dioxooctane-1,8-diyl)bis(phosphonic acid)
• Phosphonic acid, (1,8-dioxo-1,8-octanediyl)bis-
• Suberoylbisphosphonic acid
• SuBP
• SCHEMBL9314749
• DTXSID40161023
• 139339-85-8

• Inchi： 1S/C8H16O8P2/c9-7(17(11,12)13)5-3-1-2-4-6-8(10)18(14,15)16/h1-6H2,(H2,11,12,13)(H2,14,15,16)
• InChI Key： RBVHWVVIUIZZTM-UHFFFAOYSA-N
• SMILES： P(C(CCCCCCC(=O)P(=O)(O)O)=O)(=O)(O)O

Computed Properties

• Exact Mass: 302.03208
• Monoisotopic Mass: 302.03204146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.2
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2